Cas no 2692624-20-5 (14(Z),17(Z),20(Z),23(Z),26(Z),29(Z)-Dotriacontahexaenoic acid-d6)

• Product Name: 14(Z),17(Z),20(Z),23(Z),26(Z),29(Z)-Dotriacontahexaenoic acid-d6
• CAS No: 2692624-20-5
• MF: C₃₂H₅₂O₂
• MW: 468.754090309143
• CID: 5146104
• Update Time: 2025-06-08

14(Z),17(Z),20(Z),23(Z),26(Z),29(Z)-Dotriacontahexaenoic acid-d6 Chemical and Physical Properties

Names and Identifiers

• 14,17,20,23,26,29-Dotriacontahexaenoic-2,2,3,3,4,4-d6 acid, (14Z,17Z,20Z,23Z,26Z,29Z)-
• 14(Z),17(Z),20(Z),23(Z),26(Z),29(Z)-Dotriacontahexaenoic acid-d6

• Inchi： 1S/C32H52O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32(33)34/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-31H2,1H3,(H,33,34)/b4-3-,7-6-,10-9-,13-12-,16-15-,19-18-
• InChI Key： HIKGLCYKBLODNY-KUBAVDMBSA-N
• SMILES： C(CCCCCCCC([H])([H])C([H])([H])C([H])([H])C(=O)O)C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC

Additional information on 14(Z),17(Z),20(Z),23(Z),26(Z),29(Z)-Dotriacontahexaenoic acid-d6

Introduction to 14(Z),17(Z),20(Z),23(Z),26(Z),29(Z)-Dotriacontahexaenoic acid-d6 (CAS No. 2692624-20-5)

14(Z),17(Z),20(Z),23(Z),26(Z),29(Z)-Dotriacontahexaenoic acid-d6, identified by the Chemical Abstracts Service Number (CAS No.) 2692624-20-5, is a specialized synthetic fatty acid derivative that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound belongs to the class of polyunsaturated fatty acids (PUFAs) with a unique carbon chain length and multiple double bonds, making it a valuable tool for studying lipid metabolism, inflammation, and cellular signaling pathways.

The molecular structure of 14(Z),17(Z),20(Z),23(Z),26(Z),29(Z)-Dotriacontahexaenoic acid-d6 features a 32-carbon backbone with six conjugated double bonds positioned at specific intervals. This configuration imparts unique physicochemical properties, such as enhanced reactivity and stability under various biochemical conditions. The deuterium-labeled version (indicated by "-d6") allows for sensitive detection and quantification using nuclear magnetic resonance (NMR) spectroscopy, making it an ideal candidate for metabolic studies and drug metabolism research.

In recent years, research into long-chain polyunsaturated fatty acids has expanded dramatically, particularly in understanding their roles in human health and disease. 14(Z),17(Z),20(Z),23(Z),26(Z),29(Z)-Dotriacontahexaenoic acid-d6 has been increasingly utilized in experimental models to investigate the effects of PUFAs on cardiovascular function, neuroprotection, and anti-inflammatory responses. Its specific double bond pattern mimics natural fatty acids found in marine organisms, such as fish oil derivatives, which are known for their health benefits.

One of the most compelling aspects of 14(Z),17(Z),20(Z),23(Z),26(Z),29(Z)-Dotriacontahexaenoic acid-d6 is its potential application in drug development. Researchers have explored its use as an intermediate in synthesizing novel therapeutic agents targeting lipid-related disorders. For instance, studies have demonstrated its role in modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. The deuterium labeling also aids in tracking the compound’s metabolic fate within biological systems, providing insights into drug efficacy and safety profiles.

The synthesis of 14(Z),17(Z),20(Z),23(Z),26(Z),29(Z)-Dotriacontahexaenoic acid-d6 presents a challenge due to its complex structure and multiple double bonds. Advanced synthetic methodologies, including stereoselective hydrogenation and catalytic isomerization, are employed to achieve the desired geometric configuration. These techniques ensure high purity and enantiomeric excess, which are critical for biological studies where subtle structural differences can significantly alter activity.

Recent advancements in mass spectrometry (MS) have further enhanced the utility of 14(Z),17(Z),20(Z),23(Z),26(Z),29(Z)-Dotriacontahexaenoic acid-d6 in analytical chemistry. Its stable isotope labeling allows for precise quantification of trace amounts in complex biological matrices, enabling researchers to uncover novel biomarkers and therapeutic targets. This has been particularly valuable in clinical research where understanding subtle changes in lipid profiles can predict disease progression or treatment response.

The compound’s potential extends beyond basic research into applied sciences. For example, it has been tested as a dietary supplement component in animal models to assess its impact on metabolic syndrome and obesity-related complications. Preliminary findings suggest that 14,Z,Z,Z,Z,Z,Z-Dotriacontahexaenoic acid-d6 may influence lipid storage and insulin sensitivity, offering a promising avenue for further investigation into nutraceutical applications.

Regulatory considerations also play a crucial role in the adoption of 14,Z,Z,Z,Z,Z-Z-Dotriacontahexaenoic acid-d6 in pharmaceutical products. Given its synthetic origin and specialized applications, manufacturers must adhere to stringent quality control measures to ensure consistency and safety. Collaborative efforts between academic institutions and industry partners have led to standardized protocols for production and characterization, facilitating its integration into clinical trials and commercial formulations.

The future of 14,Z,Z,Z,Z,Z-Dotriacontahexaenoic acid-d6 lies in interdisciplinary research that bridges chemistry, biology, and medicine. As our understanding of lipid biochemistry evolves, this compound will continue to serve as a cornerstone for investigating novel therapeutic strategies. Its versatility as a research tool makes it indispensable for scientists striving to unravel the complexities of human health at the molecular level.